Cas no 59360-06-4 (BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-)

BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]- structure
59360-06-4 structure
Product Name:BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-
CAS No:59360-06-4
MF:C15H13BrN2
MW:301.181122541428
CID:3363968
PubChem ID:27838720
Update Time:2025-04-21

BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, N-[2-BROMO-3-(PHENYLAMINO)-2-PROPENYLIDENE]-
    • N-[(1Z,3Z)-2-bromo-3-(phenylimino)prop-1-en-1-yl]aniline
    • SCHEMBL11488761
    • N,N'-[(1Z,3E)-2-bromoprop-1-en-1-yl-3-ylidene]dianiline
    • N-(2-BROMO-3-(PHENYLIMINO)PROPENYL)ANILINE
    • 661-371-8
    • 59360-06-4
    • AKOS024339811
    • Inchi: 1S/C15H13BrN2/c16-13(11-17-14-7-3-1-4-8-14)12-18-15-9-5-2-6-10-15/h1-12,17H/b13-11-,18-12-
    • InChI Key: NQHUBRZRRUTAGG-CJHMINEISA-N
    • SMILES: N(/C=C(\Br)/C=N\C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 300.02621Da
  • Monoisotopic Mass: 300.02621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 24.4Ų
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